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Compound of Interest

Compound Name: Nevanimibe hydrochloride

Cat. No.: B1684124 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Nevanimibe hydrochloride, also known as ATR-101 or PD-132301, is a potent and selective

inhibitor of Acyl-CoA: a cholesterol acyltransferase 1 (ACAT1), also referred to as Sterol O-

acyltransferase 1 (SOAT1).[1] ACAT1 is a key intracellular enzyme responsible for the

esterification of free cholesterol into cholesteryl esters for storage in lipid droplets. By inhibiting

ACAT1, Nevanimibe hydrochloride disrupts cholesterol homeostasis, leading to an

accumulation of free cholesterol within the cell. This accumulation induces endoplasmic

reticulum (ER) stress and subsequent apoptosis, particularly in cells that are highly dependent

on cholesterol metabolism, such as adrenocortical cells. These characteristics make

Nevanimibe hydrochloride a compound of interest for therapeutic applications in conditions

like adrenocortical carcinoma (ACC) and congenital adrenal hyperplasia (CAH). Preclinical

studies in mouse models are crucial for evaluating the in vivo efficacy, pharmacokinetics, and

optimal dosing regimens of this compound.

Mechanism of Action of Nevanimibe Hydrochloride
Nevanimibe hydrochloride selectively inhibits the enzymatic activity of ACAT1. This inhibition

blocks the conversion of intracellular free cholesterol to cholesteryl esters. The resulting

buildup of free cholesterol in the endoplasmic reticulum leads to ER stress and the activation of

the unfolded protein response (UPR). Ultimately, this cascade of events triggers apoptosis, or

programmed cell death, in susceptible cells.
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In Vivo Efficacy Study Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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